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CAS No.: 6104-71-8

Cat. No.: S537484

e Q1: What is the renal clearance of N-Desmethylclozapine? N-Desmethylclozapine undergoes
significant renal excretion. A key clinical study in psychiatric patients reported its renal clearance to
be, on average, 300% of the creatinine clearance [1] [2]. This value is substantially higher than the

renal clearance of the parent drug, clozapine.

¢ Q2: How does its renal clearance compare to clozapine and its other major metabolite? The renal
handling of clozapine and its two major metabolites differs dramatically, as summarized in the table

below [1] [2].

Unbound Fraction Renal Clearance (% of Primary Renal
Compound . . .
in Serum (Mean) Creatinine Clearance) Mechanism
Clozapine 5.5% 11% Net Tubular
Reabsorption
N-Desmethylclozapine 9.7% 300% Net Tubular
(Norclozapine) Secretion
Clozapine N-Oxide 24.6% 640% Net Tubular
Secretion

¢ Q3: What do these clearance values indicate about the renal mechanism? A renal clearance value
far exceeding the glomerular filtration rate (approximated by creatinine clearance) is a classic indicator

of active tubular secretion [3]. This means N-Desmethylclozapine is not only filtered by the
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glomeruli but is also actively transported from the blood into the urine by specific transporters in the

renal tubules [1]. In contrast, clozapine itself is largely reabsorbed after filtration.

e Q4: What factors can influence the renal clearance of N-Desmethylclozapine? The study noted
large interindividual variations in renal clearance values. Furthermore, the clearance of unbound N-
Desmethylclozapine was found to increase with increasing urine volume and decreasing urine pH
[1]. Changes in renal function or the presence of drugs that compete for the same tubular secretion

transporters could also potentially affect its clearance.

The following diagram illustrates the key renal handling processes for clozapine and N-Desmethylclozapine

based on the pharmacokinetic data.

N-Desmethylclozapine

Active Reabsorption

High CLr = 300% CLin/Low CLr = 11% CLin

Click to download full resolution via product page

Experimental Protocol: Measuring Renal Clearance

The quantitative data presented above was derived from the following methodology, which can serve as a

reference for your own experimental designs [1].
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e 1. Study Design & Sampling:

o Subjects: 15 psychiatric patients on continuous clozapine monotherapy.

o Procedure: Blood and urine samples were collected over four consecutive 2-hour intervals at
steady-state.

o Urine Handling: Urine volume was measured, pH was recorded, and aliquots were stored
frozen at -20°C.

e 2. Bioanalytical Method:

o Extraction: Solid-phase extraction (SPE) using C18-silica gel cartridges.

o Analysis: Quantification of clozapine, N-Desmethylclozapine, and Clozapine N-oxide in
serum and urine using High-Performance Liquid Chromatography (HPLC) with UV detection
at 290 nm.

o Mobile Phase: 10 mM perchloric acid (pH 2.5) / acetonitrile (65:35, v/v).

e 3. Protein Binding Measurement:

o The unbound (free) fraction of each compound in serum was determined using equilibrium
dialysis.

¢ 4.Data & Clearance Calculation:

o Renal clearance ((CL_{renal})) was calculated using the standard formula: (CL_{renal} = (Urine
Flow Rate * Urine Concentration) / Plasma Concentration) [3].

o Clearance values were normalized to the individual's creatinine clearance to account for
differences in baseline kidney function.

Key Implications for Research & Development

¢ Active Metabolite Profile: N-Desmethylclozapine is not only pharmacologically active but also
efficiently cleared by the kidneys via secretion, which influences its exposure and half-life relative to
clozapine [4] [5].

e Potential for Drug-Drug Interactions (DDIs): The tubular secretion process is susceptible to
inhibition or competition by other drugs. This is a critical consideration for clinical studies involving
polypharmacy [6].

¢ Overall Elimination Pathway: The study concluded that the sum of clozapine and its metabolites
(clozapine, N-Desmethylclozapine, and clozapine N-oxide) recovered in urine accounted for only
about 14% of the administered dose [1] [7]. This highlights that metabolic pathways other than N-
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demethylation and N-oxidation (such as hydroxylation and conjugation) are the major contributors to
the total elimination of clozapine in patients [1] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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